Cas no 889654-06-2 (3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester)

3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid Pinacol Ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and handling advantages over free boronic acids. The pinacol ester group enhances shelf life and reduces susceptibility to protodeboronation, making it a reliable reagent for synthetic applications. The methoxy and methoxycarbonyl substituents provide functional versatility for further derivatization in pharmaceutical and materials chemistry. This compound is particularly useful in constructing complex aromatic systems under mild conditions, offering consistent reactivity and compatibility with diverse reaction environments. Its crystalline solid form ensures ease of storage and accurate measurement in laboratory settings.
3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester structure
889654-06-2 structure
Product Name:3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester
CAS No:889654-06-2
MF:C15H21BO5
MW:292.135245084763
MDL:MFCD12026074
CID:839868
PubChem ID:46739323
Update Time:2025-06-06

3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3-Methoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
    • B-4947
    • 3-Methoxy-5-Methoxycarbonylphenylboronic acid pinacol ester
    • AKOS016013545
    • DTXSID70674934
    • AS-37031
    • 889654-06-2
    • MFCD12026074
    • ZBLGLKWSVGSAQD-UHFFFAOYSA-N
    • SB39638
    • 3-Methoxy-5-(methoxycarbonyl)phenylboronic acid,pinacol ester
    • CS-0175570
    • Methyl3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3-METHOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
    • 3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester
    • MDL: MFCD12026074
    • Inchi: 1S/C15H21BO5/c1-14(2)15(3,4)21-16(20-14)11-7-10(13(17)19-6)8-12(9-11)18-5/h7-9H,1-6H3
    • InChI Key: ZBLGLKWSVGSAQD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(B2OC(C)(C)C(C)(C)O2)C=C(OC)C=1)OC

Computed Properties

  • Exact Mass: 292.14800
  • Monoisotopic Mass: 292.1482039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99000
  • LogP: 1.78100

3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester Pricemore >>

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3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 80 °C
Reference
Structure activity relationship towards design of cryptosporidium specific thymidylate synthase inhibitors
Czyzyk, D. J. ; Valhondo, M.; Deiana, L.; Tirado-Rives, J.; Jorgensen, W. L.; et al, European Journal of Medicinal Chemistry, 2019, 183,

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  6 h, 90 °C
Reference
Total synthesis of carbazole alkaloids
Bhatthula, Bharath Kumar Goud; Kanchani, Janardhan Reddy; Arava, Veera Reddy; Subha, M. C. S., Tetrahedron, 2019, 75(7), 874-887

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  rt; 16 h, 90 °C
Reference
Targeting the Heat Shock Protein 90 Dimer with Dimeric Inhibitors
Kusuma, Bhaskar Reddy; Peterson, Laura B.; Zhao, Huiping; Vielhauer, George; Holzbeierlein, Jeffrey; et al, Journal of Medicinal Chemistry, 2011, 54(18), 6234-6253

Production Method 4

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Hexane ;  43 h, rt
Reference
Synthesis of diverse 3-Azido-5-(azidomethyl)benzene derivatives via formal C-H azidation and functional group-selective transformations
Nishiyama, Yoshitake; Misawa, Yoshihiro; Hazama, Yuki; Oya, Kazuhiro; Yoshida, Suguru; et al, Heterocycles, 2019, 99(2), 1053-1072

3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester Raw materials

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3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester Suppliers

Amadis Chemical Company Limited
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(CAS:889654-06-2)3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester
Order Number:A861368
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:29
Price ($):285.0/989.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:889654-06-2)3-Methoxy-5-(Methoxycarbonyl)Phenylboronic Acid, Pinacol Ester
A861368
Purity:99%/99%
Quantity:1g/5g
Price ($):285.0/989.0
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